4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(5-iodofuran-2-yl)methylideneamino]-3-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H9IN4OS/c14-11-7-6-10(19-11)8-15-18-12(16-17-13(18)20)9-4-2-1-3-5-9/h1-8H,(H,17,20)/b15-8+
• InChI Key: YPRRIPMRNOQONQ-OVCLIPMQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC=C(O3)I
• Isomeric SMILES: C1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=CC=C(O3)I
• Molecular Formula: C13H9IN4OS
• Molecular Weight: 396.21 g/mol

Description

4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention from researchers in recent years. It is a member of the triazole family, which has been extensively studied due to its potential applications in drug development and disease treatment.

Mechanism of Action

The mechanism of action of 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, research has suggested that it may function by inhibiting specific enzymes or proteins involved in disease processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol are varied. In vitro studies have shown that it can induce apoptosis (cell death) in cancer cells and has a cytotoxic effect on various cell lines. It has also been shown to have antimicrobial activity against bacterial and fungal strains. Additionally, it has been studied for its potential as an anti-inflammatory agent, with research indicating that it may have a role in reducing inflammation in various disease states.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol in lab experiments is its broad range of potential applications. It has been studied for its potential as an antitumor agent, antimicrobial agent, and anti-inflammatory agent, among other things. Additionally, its synthesis method has been optimized to yield high purity and yield of the compound.
One limitation of using 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol in lab experiments is that its mechanism of action is not fully understood. This can make it challenging to design experiments to investigate its effects on specific disease processes. Additionally, its potential toxicity and side effects are not well characterized, making it important for researchers to exercise caution when using it in lab experiments.

Future Directions

There are several potential future directions for research on 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol. One area of interest is its potential as an antitumor agent. Further studies are needed to investigate its effects on specific types of cancer cells and to determine its potential as a chemotherapeutic agent. Additionally, its antimicrobial properties make it a promising candidate for the development of new antibiotics. Finally, its potential as an anti-inflammatory agent warrants further investigation, particularly in the context of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.
Conclusion:
In conclusion, 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol is a chemical compound with diverse potential applications in scientific research. Its synthesis method has been optimized to yield high purity and yield of the compound, and it has been studied for its potential as an antitumor agent, antimicrobial agent, and anti-inflammatory agent. While its mechanism of action is not fully understood and its potential toxicity and side effects are not well characterized, it remains a promising candidate for further research in a variety of fields.

Synthesis Methods

The synthesis of 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol involves the reaction of 5-iodo-2-furaldehyde with phenylhydrazine, followed by the addition of thiosemicarbazide. The resulting product is then subjected to cyclization to form the final compound. This synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

The scientific research application of 4-{[(5-iodo-2-furyl)methylene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol is diverse. It has been studied for its potential as an antitumor agent due to its ability to inhibit the growth of cancer cells. It has also been investigated for its antimicrobial properties and has shown promising results against various bacterial and fungal strains. Additionally, it has been studied for its potential as an anti-inflammatory agent, with research indicating that it may have a role in reducing inflammation in various disease states.